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Compound of Interest

S(-)-Cyanopindolol hemifumarate
Compound Name: |
salt

Cat. No.: B12322594

Get Quote

Executive Summary & Core Directive

Status:High-Potency Pharmaceutical Waste Disposal Method:High-Temperature Incineration
(Destruction) Prohibited: Do NOT dispose of down the drain (sewer), in standard trash, or via

bleaching/chemical deactivation in the lab.[1]
S(-)-Cyanopindolol hemifumarate is a potent 5-HT1A/1B serotonin receptor and

-adrenoceptor antagonist.[1] Due to its high receptor affinity and stability, it poses a significant
risk of aquatic toxicity (WGK 3 - Severe Hazard to Waters) if released into the environment. All
disposal workflows must aim for total thermal destruction via a licensed hazardous waste
vendor.

Hazard Profile & Scientific Rationale (The "Why")

To validate why strict segregation is necessary, we must look at the compound's mechanism
and stability.

» Bioactivity: As a high-affinity antagonist, even trace amounts can disrupt physiological
signaling in non-target organisms (aquatic life).[1]
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 Stability: The hemifumarate salt form enhances solubility and stability, meaning it resists
natural degradation in wastewater treatment plants.

o Safety Data (GHS Classifications):
o H302: Harmful if swallowed.[1][2]
o H315/H319: Causes skin and serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Self-Validating Safety Check

Before handling waste, verify the Waste Stream Integrity:

o Check the Label: Does the container explicitly say "Hazardous Waste - Toxic"?

e Check the Phase: Are solids and liquids segregated? (Vendors often require this).[1]
o Check the Isotope: Is this "Cold" (unlabeled) or "Hot" (

I-labeled)? This guide primarily addresses the chemical salt.

Waste Segregation & Decision Logic

The disposal pathway depends entirely on whether the salt has been iodinated (radiolabeled)
or remains a "cold" chemical stock.

DOT Visualization: Waste Stream Decision Tree
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Figure 1: Decision logic for segregating S(-)-Cyanopindolol waste based on radioactivity and
physical state.

Detailed Disposal Protocols
Protocol A: Solid Waste (The "Cold" Salt)

Applicable to: Expired powder, weighing boats, contaminated gloves, and bench paper.

o Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
hazardous waste bag (6-mil thickness).[1]

e Segregation: Do not mix with oxidizers or acids.[1] Keep separate from "Sharps."
e Labeling:

o Tag: Hazardous Waste (Chemical).[1][3]

o Constituents: "S(-)-Cyanopindolol hemifumarate, solid debris."[1]

o Hazard Checkbox: Toxic / Irritant.

o Handoff: Seal container. Transfer to your institution's EHS (Environmental Health & Safety)
accumulation area for incineration.[1][4]

Protocol B: Liquid Waste (Stock Solutions)

Applicable to: Dissolved stock (DMSO/Methanol/Water).[1]

Primary Container: Collect in a screw-top glass or compatible plastic carboy (e.g., Nalgene).

Compatibility: Ensure the solvent (e.g., DMSO) is compatible with the container.

Headspace: Leave at least 10% headspace to prevent over-pressurization.[1]

Labeling:

o Tag: Hazardous Waste (Liquid).[1]
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o Constituents: "S(-)-Cyanopindolol [X] mM in [Solvent Name]."

o Warning: If dissolved in flammable solvents (MeOH), mark "Flammable" AND "Toxic."

Protocol C: Spill Cleanup (Emergency Procedure)

If the solid salt is spilled:

followed by water.[1]

Technical Data Summary

PPE: Don double nitrile gloves, lab coat, and N95 respirator (to prevent inhalation of dust).
Containment: Cover spill with damp paper towels to prevent dust generation.[1]

Cleanup: Wipe up carefully.[1] Clean the surface with a detergent solution (soap/water)

Disposal: Place all cleanup materials into the Solid Waste stream (Protocol A).

Parameter Specification Disposal Implication
Required for waste
CAS Number 874882-72-1 o
manifesting.[1]
Molecular Weight 345.39 g/mol (free base) N/A
Liquid waste often requires
Solubility DMSO (>10 mg/mL), MeOH "Flammable" coding if MeOH is

used.[1]

Class 3 (Severe Water

Strict prohibition on sink

WGK Rating .
Hazard) disposal.[1]
) ) Must be incinerated; not
RCRA Status Non-listed (treat as Toxic) ]
landfillable.[1]
References

o Santa Cruz Biotechnology.S(-)-Cyanopindolol hemifumarate salt Safety Data Sheet (SDS).

Retrieved from [1]
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¢ Sigma-Aldrich.Product Specification: S(-)-Cyanopindolol hemifumarate salt.[1][5][6]
Retrieved from [1]

+ US Environmental Protection Agency (EPA).Management of Pharmaceutical Hazardous
Waste (RCRA).[1] Retrieved from [1]

« National Institutes of Health (NIH).Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. Retrieved from [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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